![molecular formula C20H16N6O5 B2980516 9-(2-ethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide CAS No. 899970-99-1](/img/structure/B2980516.png)
9-(2-ethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-(2-ethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a chemical compound that belongs to the class of purine analogs. The compound has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology. In
Scientific Research Applications
Nucleoside Synthesis and Protection
The compound 9-(2-ethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, due to its structural resemblance to nucleosides, may be relevant in the synthesis and protection strategies of nucleosides, which are critical components in nucleic acid synthesis. Research by Schirmesiter, Himmelsbach, and Pfleiderer (1993) delves into the protection of hydroxy functions in ribonucleosides and 2′-deoxyribonucleosides, a process essential for nucleoside and nucleotide syntheses, which could potentially incorporate compounds similar to this compound (Schirmesiter, Himmelsbach, & Pfleiderer, 1993).
Antiviral Prodrug Development
The structural complexity and functional groups present in this compound suggest its potential utility in the development of antiviral prodrugs. For instance, Ford et al. (1995) explored the synthesis of lipophilic, acid-stable, adenosine deaminase-activated anti-HIV prodrugs intended for better penetration across the blood-brain barrier, which is a strategy that could be applicable to compounds with similar structures (Ford et al., 1995).
Antimycobacterial Activity
Compounds structurally related to this compound might also find application in the treatment of mycobacterial infections. Bakkestuen, Gundersen, and Utenova (2005) synthesized and screened a series of 9-substituted purines for activity against Mycobacterium tuberculosis, demonstrating the antimycobacterial potential of purine derivatives (Bakkestuen, Gundersen, & Utenova, 2005).
Synthesis of Dihydropurines
The synthesis of dihydropurine derivatives, which are valuable in various medicinal chemistry applications, could potentially involve the use of compounds like this compound. Beagley et al. (1995) reported on the tautomeric pairs of dimethyl dihydropurines, a study that underscores the significance of purine derivatives in synthesizing structurally diverse and biologically active compounds (Beagley et al., 1995).
properties
IUPAC Name |
9-(2-ethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N6O5/c1-2-31-14-10-6-5-9-13(14)25-19-16(23-20(25)28)15(17(21)27)22-18(24-19)11-7-3-4-8-12(11)26(29)30/h3-10H,2H2,1H3,(H2,21,27)(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVFDHGITKFMOLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC=C4[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.